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Compound of Interest

Compound Name: 3-Methyloxetan-3-ol

Cat. No.: B170169 Get Quote

Technical Guide: 3-Methyloxetan-3-ol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the molecular properties and a

likely synthetic approach for 3-Methyloxetan-3-ol (CAS No. 162816-08-2), a heterocyclic

compound of interest in medicinal chemistry and materials science.

Molecular Formula and Weight
The chemical properties of 3-Methyloxetan-3-ol are summarized in the table below.

Property Value Citations

Molecular Formula C₄H₈O₂ [1][2][3]

Molecular Weight 88.11 g/mol [1][2][3]

IUPAC Name 3-methyloxetan-3-ol

CAS Number 162816-08-2 [1][2][3]

Experimental Protocols
Synthesis of 3-Methyloxetan-3-ol via Organometallic Addition to Oxetan-3-one
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A prevalent and effective method for the synthesis of tertiary alcohols is the addition of an

organometallic reagent to a ketone. In the case of 3-Methyloxetan-3-ol, this involves the

reaction of a methyl organometallic reagent, such as methylmagnesium bromide (MeMgBr) or

methyllithium (MeLi), with oxetan-3-one. This approach is analogous to the general procedure

developed for the synthesis of 3-aryloxetan-3-ols.[4]

Reaction Scheme:

General Laboratory Procedure:

Reaction Setup: A reaction flask, equipped with a magnetic stirrer and a dropping funnel, is

charged with a solution of oxetan-3-one in an anhydrous aprotic solvent (e.g., diethyl ether or

tetrahydrofuran) under an inert atmosphere (e.g., nitrogen or argon). The flask is cooled in

an ice bath to 0°C.

Addition of Organometallic Reagent: A solution of the methyl organometallic reagent (e.g.,

methylmagnesium bromide in diethyl ether) is added dropwise to the stirred solution of

oxetan-3-one. The temperature is maintained at 0°C throughout the addition.

Reaction Monitoring: The progress of the reaction can be monitored by thin-layer

chromatography (TLC) to confirm the consumption of the starting ketone.

Quenching: Upon completion, the reaction is carefully quenched by the slow addition of a

saturated aqueous solution of ammonium chloride.

Extraction: The aqueous layer is separated and extracted multiple times with an organic

solvent such as ethyl acetate. The combined organic extracts are then washed with brine.

Drying and Concentration: The organic layer is dried over an anhydrous drying agent (e.g.,

sodium sulfate or magnesium sulfate), filtered, and the solvent is removed under reduced

pressure to yield the crude product.

Purification: The crude 3-Methyloxetan-3-ol can be purified by column chromatography on

silica gel or by distillation under reduced pressure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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